Cas no 88358-27-4 (Benzamide, N-(2-methylpropyl)-2-nitro-)

Benzamide, N-(2-methylpropyl)-2-nitro- structure
88358-27-4 structure
Product Name:Benzamide, N-(2-methylpropyl)-2-nitro-
CAS No:88358-27-4
MF:C11H14N2O3
MW:222.240462779999
CID:635517
PubChem ID:711467
Update Time:2025-04-19

Benzamide, N-(2-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-methylpropyl)-2-nitro-
    • N-(2-methylpropyl)-2-nitrobenzamide
    • DTXSID40351846
    • N-ISOBUTYL-2-NITROBENZAMIDE
    • 88358-27-4
    • AKOS002953650
    • Oprea1_285958
    • SCHEMBL1668048
    • Inchi: 1S/C11H14N2O3/c1-8(2)7-12-11(14)9-5-3-4-6-10(9)13(15)16/h3-6,8H,7H2,1-2H3,(H,12,14)
    • InChI Key: YCQLFKGHOHITGK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1[N+](=O)[O-])NCC(C)C

Computed Properties

  • Exact Mass: 222.10044231g/mol
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.9Ų
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